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Compound of Interest

Compound Name:
2-Methoxy-6-

(methylamino)pyridine

Cat. No.: B1365518 Get Quote

An In-Depth Technical Guide to the Safe Handling of 2-Methoxy-6-(methylamino)pyridine

This guide provides comprehensive safety information for 2-Methoxy-6-
(methylamino)pyridine (CAS No. 88569-83-9), a chemical intermediate utilized in various

research and development applications, including the synthesis of topical antifungal agents.[1]

Adherence to the safety protocols outlined in this document is crucial for minimizing risks and

ensuring a safe laboratory environment for all personnel.

Understanding the Hazard Profile
2-Methoxy-6-(methylamino)pyridine is classified as a substance that requires careful

handling due to its potential health effects. The primary hazards are associated with irritation to

the skin, eyes, and respiratory system.[2][3]

GHS Hazard Classification:

Skin Corrosion/Irritation: Category 2[2][3]

Serious Eye Damage/Eye Irritation: Category 2[2][3]

Specific target organ toxicity (single exposure): Category 3 (Respiratory system)[2][3]

Signal Word: Warning[3]
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Hazard Statements:

H315: Causes skin irritation.[2][3]

H319: Causes serious eye irritation.[2][3]

H335: May cause respiratory irritation.[2][3]

While comprehensive toxicological data is not fully available, it is prudent to treat this

compound with a high degree of caution.[4]

Physical and Chemical Properties
A clear understanding of the physical and chemical properties of 2-Methoxy-6-
(methylamino)pyridine is fundamental to its safe handling and storage.

Property Value Source

Molecular Formula C₇H₁₀N₂O [5]

Molecular Weight 138.17 g/mol [5]

Appearance
Clear, colorless to pale yellow

liquid
[6]

Boiling Point 200 - 201 °C (392 - 394 °F) [4]

Melting Point 15 °C (59 °F) [4]

Flash Point 88 °C (190 °F) - closed cup [4]

Density 1.09 g/cm³ [5]

Personal Protective Equipment (PPE) and
Engineering Controls
The primary defense against exposure is a combination of appropriate engineering controls

and personal protective equipment.

Engineering Controls:
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Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.

[7]

Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[8]

Personal Protective Equipment:

Eye Protection: Wear chemical safety goggles or a face shield as described by OSHA's eye

and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[7]

Skin Protection:

Gloves: Handle with appropriate chemical-resistant gloves.[4]

Clothing: Wear a lab coat or other protective clothing to prevent skin exposure.[7]

Respiratory Protection: If working outside of a fume hood or if there is a risk of inhalation,

use a NIOSH-approved respirator with an appropriate cartridge.[4]

Safe Handling and Storage Protocols
Proper handling and storage procedures are essential to prevent accidental exposure and

maintain the chemical's stability.

Handling:

Avoid contact with skin, eyes, and clothing.[8]

Avoid breathing vapors or mist.[4]

Keep away from sources of ignition as the substance is a combustible liquid.[4]

Wash hands thoroughly after handling.[2]

Storage:

Keep the container tightly closed in a dry and well-ventilated place.[4]
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Store in a cool environment.[8]

Containers that have been opened must be carefully resealed and kept upright to prevent

leakage.[4]

Emergency Procedures: A Step-by-Step Guide
In the event of an accidental exposure or spill, a swift and informed response is critical.

First-Aid Measures
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Exposure Route First-Aid Protocol Source(s)

Inhalation

Move the person to fresh air. If

breathing is difficult or has

stopped, provide artificial

respiration. Seek immediate

medical attention.

[2][9]

Skin Contact

Immediately wash the affected

area with soap and plenty of

water. Remove contaminated

clothing. If skin irritation

persists, seek medical

attention.

[2][9]

Eye Contact

Immediately rinse the eyes

cautiously with plenty of water

for at least 15 minutes,

occasionally lifting the upper

and lower eyelids. Remove

contact lenses if present and

easy to do. Continue rinsing.

Seek immediate medical

attention.

[2][9]

Ingestion

Do NOT induce vomiting.

Rinse the mouth with water.

Never give anything by mouth

to an unconscious person.

Seek immediate medical

attention.

[4]

Spill Response Workflow
The following diagram illustrates the logical workflow for responding to a spill of 2-Methoxy-6-
(methylamino)pyridine.
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Caption: Workflow for responding to a chemical spill.

Fire-Fighting Measures
2-Methoxy-6-(methylamino)pyridine is a combustible liquid with a flash point of 88 °C (190

°F).[4]

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[4]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[2][4]

Disposal Considerations
Dispose of 2-Methoxy-6-(methylamino)pyridine and its contaminated packaging in

accordance with all applicable federal, state, and local environmental regulations.[4] It is

recommended to contact a licensed professional waste disposal service.[4] This combustible

material may be burned in a chemical incinerator equipped with an afterburner and scrubber.[4]

Toxicological and Ecological Information
The chemical, physical, and toxicological properties of 2-Methoxy-6-(methylamino)pyridine
have not been thoroughly investigated.[4] No components of this product at levels greater than

or equal to 0.1% are identified as probable, possible, or confirmed human carcinogens by

IARC, ACGIH, NTP, or OSHA.[4]

Information on the ecotoxicity of this substance is not readily available. It is crucial to prevent

the product from entering drains or the environment.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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